Cas no 2490418-55-6 (3-Bromospiro[4.5]decane)

• Product Name: 3-Bromospiro[4.5]decane
• CAS No: 2490418-55-6
• MF: C₁₀H₁₇Br
• MW: 217.145982503891
• CID: 5971491
• PubChem ID: 155821790
• Update Time: 2025-06-08

3-Bromospiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 2-bromospiro[4.5]decane
• 2490418-55-6
• 3-Bromospiro[4.5]decane
• EN300-7223273

• Inchi： 1S/C10H17Br/c11-9-4-7-10(8-9)5-2-1-3-6-10/h9H,1-8H2
• InChI Key： MAAQQKUXQLIULT-UHFFFAOYSA-N
• SMILES： BrC1CCC2(CCCCC2)C1

Computed Properties

• Exact Mass: 216.05136g/mol
• Monoisotopic Mass: 216.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 3-Bromospiro[4.5]decane

3-Bromospiro[4.5]decane (CAS No. 2490418-55-6): An Overview of Its Properties and Applications in Chemical Biology and Medicinal Chemistry

3-Bromospiro[4.5]decane (CAS No. 2490418-55-6) is a unique and versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This spirocyclic compound, characterized by its bromine substituent, offers a range of potential applications due to its structural complexity and chemical reactivity. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential therapeutic applications of 3-Bromospiro[4.5]decane.

The chemical structure of 3-Bromospiro[4.5]decane is defined by a spirocyclic framework consisting of two fused cyclohexane rings, with a bromine atom attached to one of the spiro carbons. This unique structure imparts several interesting properties to the compound, including enhanced lipophilicity and the ability to form stable complexes with various metal ions. The bromine substituent also provides a reactive site for further chemical modifications, making 3-Bromospiro[4.5]decane an attractive starting material for the synthesis of more complex molecules.

In terms of synthesis, 3-Bromospiro[4.5]decane can be prepared through a variety of methods, including intramolecular cyclization reactions and spirocyclization processes. One common approach involves the reaction of a brominated precursor with a suitable catalyst to form the spirocyclic ring system. Recent advancements in catalytic methods have significantly improved the yield and selectivity of these reactions, making the synthesis of 3-Bromospiro[4.5]decane more efficient and cost-effective.

The biological activities of 3-Bromospiro[4.5]decane have been extensively studied in recent years, revealing its potential as a lead compound for drug discovery. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For example, studies have shown that 3-Bromospiro[4.5]decane can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored for potential applications in neurological disorders.

Beyond its enzymatic inhibition properties, 3-Bromospiro[4.5]decane has also demonstrated promising anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings have led to increased interest in exploring the use of 3-Bromospiro[4.5]decane-based compounds in the treatment of inflammatory diseases.

In the context of medicinal chemistry, the structural flexibility and reactivity of 3-Bromospiro[4.5]decane make it an ideal candidate for structure-activity relationship (SAR) studies. By systematically modifying the bromine substituent or introducing additional functional groups, researchers can fine-tune the biological activity and pharmacological properties of the compound. This approach has led to the development of several analogs with enhanced potency and selectivity for specific targets.

Clinical trials involving compounds derived from 3-Bromospiro[4.5]decane are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been encouraging, with several compounds showing promising therapeutic effects in preclinical models of cancer and neurological disorders. However, further research is needed to fully understand the mechanisms underlying these effects and to optimize their therapeutic potential.

In conclusion, 3-Bromospiro[4.5]decane (CAS No. 2490418-55-6) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique spirocyclic structure and bromine substituent provide a foundation for further chemical modifications and biological investigations. As research continues to uncover new applications and therapeutic uses for this compound, it is likely to play an increasingly important role in drug discovery and development efforts.